Cas no 860789-49-7 (2-[(mesitylmethyl)sulfanyl]-6,7-dimethoxy-3-octyl-4(3H)-quinazolinimine)

• Product Name: 2-[(mesitylmethyl)sulfanyl]-6,7-dimethoxy-3-octyl-4(3H)-quinazolinimine
• CAS No: 860789-49-7
• MF: C₂₈H₃₉N₃O₂S
• MW: 481.693166017532
• CID: 6783493
• PubChem ID: 4254346
• Update Time: 2025-05-19

2-[(mesitylmethyl)sulfanyl]-6,7-dimethoxy-3-octyl-4(3H)-quinazolinimine Chemical and Physical Properties

Names and Identifiers

• 2-[(mesitylmethyl)sulfanyl]-6,7-dimethoxy-3-octyl-4(3H)-quinazolinimine
• 1W-0321
• 860789-49-7
• AKOS005084078
• 6,7-dimethoxy-3-octyl-2-{[(2,4,6-trimethylphenyl)methyl]sulfanyl}-3,4-dihydroquinazolin-4-imine
• 6,7-dimethoxy-3-octyl-2-[(2,4,6-trimethylphenyl)methylsulfanyl]quinazolin-4-imine

• Inchi： 1S/C28H39N3O2S/c1-7-8-9-10-11-12-13-31-27(29)22-16-25(32-5)26(33-6)17-24(22)30-28(31)34-18-23-20(3)14-19(2)15-21(23)4/h14-17,29H,7-13,18H2,1-6H3
• InChI Key： ICPDAMGIZDSVQM-UHFFFAOYSA-N
• SMILES： S(CC1C(C)=CC(C)=CC=1C)C1=NC2C=C(C(=CC=2C(=N)N1CCCCCCCC)OC)OC

Computed Properties

• Exact Mass: 481.27629867g/mol
• Monoisotopic Mass: 481.27629867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 83.2Ų

Additional information on 2-[(mesitylmethyl)sulfanyl]-6,7-dimethoxy-3-octyl-4(3H)-quinazolinimine

2-[(Mesitylmethyl)sulfanyl]-6,7-dimethoxy-3-octyl-4(3H)-quinazolinimine: A Comprehensive Overview

The compound with CAS No 860789-49-7, named 2-[(mesitylmethyl)sulfanyl]-6,7-dimethoxy-3-octyl-4(3H)-quinazolinimine, is a highly specialized organic compound with a complex structure. This compound belongs to the class of quinazolinimines, which are known for their potential applications in various fields, including pharmacology and materials science. The structure of this compound is characterized by a quinazoline core, which is a bicyclic aromatic system consisting of two fused six-membered rings. The presence of substituents such as the mesitylmethylsulfanyl group, methoxy groups, and an octyl chain introduces unique chemical properties and functional groups that make this compound particularly interesting for research and development.

Recent studies have highlighted the importance of quinazolinimines in drug discovery due to their ability to interact with various biological targets. The mesitylmethylsulfanyl group attached to the quinazoline ring is known to enhance the compound's stability and solubility, which are critical factors in drug delivery systems. Additionally, the methoxy groups at positions 6 and 7 contribute to the compound's electronic properties, potentially influencing its bioactivity. The octyl chain at position 3 adds hydrophobicity, which could be advantageous in designing molecules for specific biological environments.

One of the most promising applications of this compound lies in its potential as an anticancer agent. Research has shown that certain quinazolinimines can inhibit key enzymes involved in cancer cell proliferation. For instance, studies have demonstrated that compounds with similar structures can target protein kinases, which are often overexpressed in cancer cells. The mesitylmethylsulfanyl group has been reported to enhance the selectivity of such inhibitors, making them more effective while reducing off-target effects.

Beyond its pharmacological applications, this compound has also been explored for its role in materials science. The quinazoline core is known for its photochemical properties, making it a candidate for use in light-emitting diodes (LEDs) and other optoelectronic devices. The methoxy groups and octyl chain can be manipulated to tune the electronic properties of the material, enabling customization for specific applications.

Recent advancements in synthetic chemistry have made it possible to synthesize this compound with high precision. Researchers have developed efficient routes to construct the quinazoline core and introduce the desired substituents. For example, a two-step synthesis involving a nucleophilic aromatic substitution followed by a coupling reaction has been reported. This method not only ensures high yields but also allows for easy modification of substituents to explore different chemical properties.

In terms of biological activity, this compound has shown potential as an anti-inflammatory agent. Studies have indicated that it can inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation. The mesitylmethylsulfanyl group has been found to enhance the compound's ability to penetrate cellular membranes, thereby increasing its bioavailability.

The development of novel drug delivery systems has also benefited from this compound's unique properties. Its octyl chain can be used as a lipid anchor, enabling the formation of self-assembled structures such as micelles or liposomes. These structures can encapsulate drugs and deliver them directly to target sites, reducing systemic toxicity and improving therapeutic efficacy.

Despite its promising applications, further research is needed to fully understand the mechanism of action and optimize its properties for practical use. Collaborative efforts between chemists and biologists are essential to unlock the full potential of this compound in various fields.